Cas no 29117-54-2 (1,2-Pentanediol,(2S)-)

• Product Name: 1,2-Pentanediol,(2S)-
• CAS No: 29117-54-2
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• CID: 254423
• PubChem ID: 6950523
• Update Time: 2025-06-21

1,2-Pentanediol,(2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentanediol,(2S)-
• (S)-1,2-PENTANEDIOL
• (-)-(2S)-1,2-pentanediol
• (-)(S)-pentanediol-(1,2)
• (2S)-pentane-1,2-diol
• (S)-(-)-1,2-decanediol
• (S)-(-)-1,2-pentanediol
• (S)-(-)-decane-1,2-diol
• (S)-1,2-DECANEDIOL
• (S)-1,2-dihydroxydecane
• (S)-decane-1,2-diol
• (S)-pentane-1,2-diol
• (S)-pentanediol
• AC1MBZEI
• AG-H-36690
• CTK3E6351
• I14-45929
• O031
• (-)-1,2-Pentanediol
• 4-METHYL-2-(2-PYRAZINYL)-1,3-THIAZOLE-5-CARBONYLCHLORIDE
• Q27452414
• SCHEMBL2382234
• 29117-54-2
• EN300-5261258
• 1,2-Pentanediol, (2S)-
• 1SP
• AKOS006273656

• Inchi： 1S/C5H12O2/c1-2-3-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： WCVRQHFDJLLWFE-YFKPBYRVSA-N
• SMILES： O[C@H](CO)CCC

Computed Properties

• Exact Mass: 104.08376
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 83.0-84.5 ºC (7 Torr)
• Flash Point: 104.4±0.0 ºC,
• Refractive Index: 1.4356 (18 ºC)
• Solubility: Dissolution (73 g/l) (25 º C),
• PSA: 40.46
• LogP: 0.13970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 1,2-Pentanediol,(2S)-

Introduction to 1,2-Pentanediol,(2S) and Its Applications in Modern Chemical Research

1,2-Pentanediol,(2S), with the CAS number 29117-54-2, is a chiral diol compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific stereochemical configuration, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The (2S) configuration of the molecule imparts distinct stereoelectronic effects, influencing its reactivity and interaction with biological targets.

The significance of 1,2-Pentanediol,(2S) lies in its versatility as a building block in organic synthesis. Its molecular structure, featuring two hydroxyl groups on adjacent carbon atoms, allows for diverse functionalization strategies. These functional groups can be selectively modified to introduce various pharmacophores, making it an attractive candidate for drug discovery and development. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into complex synthetic routes.

One of the most compelling aspects of 1,2-Pentanediol,(2S) is its role in the synthesis of chiral drugs. Chirality plays a crucial role in the pharmacological activity of many therapeutic agents, as enantiomers often exhibit different biological effects. The (2S) configuration of this diol provides a precise stereocenter that can be leveraged to produce enantiomerically pure compounds. This is particularly important in the development of drugs where the presence of even small amounts of the wrong enantiomer can significantly alter efficacy and safety profiles.

Recent research has highlighted the utility of 1,2-Pentanediol,(2S) in the development of novel therapeutic agents. For instance, studies have demonstrated its potential application in the synthesis of protease inhibitors, which are critical for treating various diseases such as HIV and cancer. The hydroxyl groups on 1,2-Pentanediol,(2S) can be strategically incorporated into drug molecules to enhance binding affinity and selectivity towards target enzymes. This has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The compound has also shown promise in materials science applications. Its ability to form hydrogen bonds and interact with other functional groups makes it an excellent candidate for polymer synthesis. Researchers have explored its use in creating biodegradable polymers and hydrogels, which have potential applications in tissue engineering and drug delivery systems. The (2S) configuration further enhances its suitability for these applications by providing a predictable and stable structural framework.

In addition to its pharmaceutical and materials science applications, 1,2-Pentanediol,(2S) has been investigated for its role in catalysis. The presence of multiple hydroxyl groups allows it to act as a ligand or co-catalyst in various organic transformations. This has opened up new avenues for developing more efficient catalytic systems that can facilitate complex synthetic reactions under mild conditions. Such advancements are crucial for sustainable chemistry practices, reducing waste and energy consumption in industrial processes.

The synthesis of 1,2-Pentanediol,(2S) has seen significant improvements over the years. Traditional methods often involved multi-step processes with low yields and high levels of byproducts. However, recent innovations have led to more streamlined synthetic routes that improve efficiency and reduce environmental impact. These advancements include catalytic hydrogenation techniques and asymmetric synthesis methods that allow for the precise control of stereochemistry. Such improvements have made 1,2-Pentanediol,(2S) more accessible for researchers worldwide.

The future prospects for 1,2-Pentanediol,(2S) are promising, with ongoing research exploring new applications and refining existing ones. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to breakthroughs in medicine and materials science. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society. By leveraging the unique properties of 1,2-Pentanediol,(2S), scientists can continue to push the boundaries of what is possible in chemical research.